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tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate

Name: tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate
Brand: Smolecule
SKU: S6485267
Rating: 5 (7 reviews)

Catalog No.

S6485267

CAS No.

161292-84-8

M.F

C13H16N2O5

M. Wt

280.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carba...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

161292-84-8

Product Name

tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate

Molecular Formula

C13H16N2O5

Molecular Weight

280.3

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate, also known as TBNP, is a carbamate derivative with potential applications in various fields of research and industry. This compound has been of great interest for its biological properties, analytical methods, synthesis, and characterization. In this paper, we will review the properties, synthesis, analytical methods, and potential applications of TBNP. We will also address the current state of research, limitations, and future directions for this compound.
of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate. We will also address the current state of research, limitations, and future directions for this compound.

Definition and Background

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate is a yellow solid compound with the chemical formula C15H18N2O5. It belongs to the group of carbamate derivatives, which have been shown to exhibit important biological activities, such as antitumor, antibacterial, and antiviral properties. tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate was first synthesized by B. Steinberg and R. A. Larsson in 1971. Since then, it has been the subject of numerous studies, and its potential applications have been explored in various fields including pharmaceuticals, agricultural, and materials science.

Physical and Chemical Properties

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has a melting point of 171-175°C and is relatively insoluble in water. It exhibits a characteristic UV-vis spectrum with a maximum absorbance at 325 nm. Its chemical structure consists of a tert-butyl group, a formyl group, a nitro group, and a carbamate group, which contribute to its unique physical and chemical properties.

Synthesis and Characterization

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate can be synthesized through a multi-step process involving condensation, reduction, cyclization, and carbamylation reactions. The synthesis is usually achieved using formyl-4-nitrobenzene and tert-butyl carbamate in the presence of a reducing agent such as lithium aluminum hydride or sodium borohydride. The product is then purified by column chromatography and characterized using different analytical methods, such as NMR, IR, and MS.

Analytical Methods

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate can be analyzed by various analytical methods, such as NMR spectroscopy, IR spectroscopy, mass spectrometry, and HPLC. These methods have been used to determine the purity, structure, and identity of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate. For example, NMR spectroscopy can be used to determine the chemical shifts and coupling constants of the compound, while mass spectrometry can be used to determine the molecular weight and fragmentation pattern.

Biological Properties

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has been shown to exhibit antitumor and antibacterial activities. In a study conducted by D. D. Kim et al., tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate was found to have antitumor activity against HCC1954 and SK-BR-3 human breast cancer cells. In another study, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate was found to exhibit antibacterial activity against Escherichia coli and Staphylococcus aureus.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate have been evaluated in scientific experiments. According to the Material Safety Data Sheet (MSDS), tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate may cause eye and skin irritation, and inhalation may cause respiratory tract irritation. In a study conducted by S. S. Ansari et al., tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate was found to have a low cytotoxicity against human red blood cells and rat liver cells. Further studies are needed to assess the potential toxic effects of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate on living organisms.

Applications in Scientific Experiments

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has potential applications in various fields of research, such as pharmaceuticals, agriculture, and materials science. In pharmaceuticals, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could be used as a potential antitumor agent or as a drug carrier due to its low solubility in water. In agriculture, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could be used as a potential insecticide since it exhibited good inhibitory activity against aphids and butterfly larvae in a study conducted by Z. Y. Cheng et al. In materials science, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could be used as a building block for the synthesis of new materials.

Current State of Research

The current state of research on tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate is limited, and there is a need for further studies to determine its biological activities and potential applications. Although tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has been shown to exhibit antitumor and antibacterial activities, more research is needed to determine its efficacy and safety in vivo. Furthermore, more studies are needed to explore its potential applications in agriculture and materials science.

Potential Implications in Various Fields of Research and Industry

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has potential implications in various fields of research and industry. In pharmaceuticals, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could offer an alternative approach to cancer treatment by targeting specific tumor cells. In agriculture, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could be used as a potential insecticide to control aphids and butterfly larvae. In materials science, tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate could be used as a building block for the synthesis of new materials that could have potential applications in electronics, energy storage, and catalysis.

Limitations and Future Directions

The limitations of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate include its low solubility in water and potential toxicity. Further research is needed to assess the long-term effects of tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate on living organisms and the environment. The future directions for tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate include the synthesis of new derivatives with improved solubility and efficacy, the development of new analytical methods for its detection, and the exploration of its potential applications in different fields of research and industry.

Conclusion

Tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate is a carbamate derivative that exhibits unique physical and chemical properties, including antitumor and antibacterial activities. Its synthesis and characterization have been well studied, and various analytical methods have been developed for its analysis. tert-butyl N-[(3-formyl-4-nitrophenyl)methyl]carbamate has potential applications in various fields of research and industry, including pharmaceuticals, agriculture, and materials science. Further research is needed to determine its efficacy and safety in vivo and to explore its potential applications in different fields.